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Compound of Interest

Compound Name: Bretylium Tosylate

Cat. No.: B1667781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and use of

Bretylium Tosylate in dimethyl sulfoxide (DMSO) for various in vitro studies. The protocols

and data presented are intended to serve as a comprehensive guide for researchers

investigating the biological effects of this compound.

Physicochemical Properties and Solubility
Bretylium Tosylate is a quaternary ammonium compound known for its antiarrhythmic

properties. For in vitro applications, DMSO is a common solvent due to the compound's high

solubility.

Table 1: Solubility and Stability of Bretylium Tosylate in DMSO
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Parameter Value Source(s)

Solubility in DMSO Up to 100 mg/mL (241.34 mM) [1]

Recommended Solvent

Condition

Freshly opened, hygroscopic

DMSO; sonication may be

required for complete

dissolution.

[1]

Stock Solution Stability ≤ 6 months at -80°C [1]

≤ 1 month at -20°C [1]

Appearance White to off-white solid [1]

Molecular Weight 414.36 g/mol

Experimental Protocols
Preparation of a 100 mM Bretylium Tosylate Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Bretylium
Tosylate in DMSO, which can be further diluted to desired working concentrations for various

in vitro assays.

Materials:

Bretylium Tosylate powder (MW: 414.36 g/mol )

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance
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Sterile pipette tips

Procedure:

Weighing the Compound: In a sterile environment (e.g., a chemical fume hood or biosafety

cabinet), accurately weigh out 41.44 mg of Bretylium Tosylate powder and transfer it to a

sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Bretylium Tosylate powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a

sonicator bath for 5-10 minutes, or until the solution is clear and free of particulates.

Sterilization (Optional): As DMSO is a powerful solvent, filtration of a 100% DMSO stock is

generally not recommended as it can damage many filter membranes. The high

concentration of DMSO is also inhospitable to most microbial growth. If concerns about

sterility persist, ensure all materials used are sterile.

Aliquoting and Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for treating cells in culture. It is crucial to minimize the final DMSO concentration

in the cell culture medium to avoid solvent-induced toxicity, typically keeping it below 0.5%

(v/v), with <0.1% being ideal.

Materials:

100 mM Bretylium Tosylate stock solution in DMSO
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Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure:

Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an

intermediate dilution of the 100 mM stock solution. For example, to make a 10 mM

intermediate stock, dilute the 100 mM stock 1:10 in sterile cell culture medium or a suitable

buffer.

Final Working Solution Preparation:

Determine the final desired concentration of Bretylium Tosylate for your experiment.

Calculate the volume of the stock or intermediate solution needed to achieve this final

concentration in your total culture volume.

Example for a 100 µM final concentration in 1 mL of media: Add 1 µL of the 100 mM stock

solution to 999 µL of cell culture medium. This results in a final DMSO concentration of

0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the

compound) to an equivalent volume of cell culture medium as used for the experimental

conditions.

Application to Cells: Gently mix the prepared working solutions and the vehicle control before

adding them to your cell cultures. Ensure even distribution within the culture vessel.

In Vitro Working Concentrations
The effective concentration of Bretylium Tosylate in vitro can vary significantly depending on

the cell type, assay, and experimental endpoint. The following table summarizes a reported

effective concentration range. Researchers should perform dose-response experiments to

determine the optimal concentration for their specific system.
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Table 2: Reported In Vitro Working Concentrations of Bretylium Tosylate

Cell Type Assay
Concentration
Range

Outcome Source

Human T

lymphocytes

Patch-clamp

electrophysiology
0.05 - 5 mM

Dose-dependent

decrease in

whole-cell K+

current

Signaling Pathways and Experimental Workflow
Diagrams
Proposed Signaling Pathway of Bretylium Tosylate
Bretylium Tosylate exerts its effects primarily through two mechanisms: the blockade of

norepinephrine release from adrenergic neurons and the inhibition of voltage-gated potassium

channels.

Inside Neuron

Bretylium Tosylate

Adrenergic Neuron Terminal
Enters via NET

Norepinephrine ReleaseBlocks

Voltage-Gated K+ Channel

Blocks

Norepinephrine Vesicle

Action Potential RepolarizationMediates

Prolongation of Action Potential

Leads to
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Click to download full resolution via product page

Caption: Proposed mechanism of action for Bretylium Tosylate.

Experimental Workflow for In Vitro Studies
This diagram outlines the general workflow for preparing and using Bretylium Tosylate in a

typical cell-based in vitro experiment.
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Caption: Workflow for preparing Bretylium Tosylate for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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